Cas no 645-31-8 (4-(2-Aminoethyl)benzene-1,2-diol Hydrobromide)

4-(2-Aminoethyl)benzene-1,2-diol Hydrobromide structure
645-31-8 structure
Product Name:4-(2-Aminoethyl)benzene-1,2-diol Hydrobromide
CAS No:645-31-8
MF:C8H12BrNO2
MW:234.090381622314
CID:514588
PubChem ID:24849906
Update Time:2025-04-19

4-(2-Aminoethyl)benzene-1,2-diol Hydrobromide Chemical and Physical Properties

Names and Identifiers

    • Dopamine
    • 1,2-Benzenediol,4-(2-aminoethyl)-, hydrobromide (1:1)
    • 3-Hydroxytyramine Hydrobromide
    • 4-(2-aminoethyl)benzene-1,2-diol,hydrobromide
    • 3,4-Dihydroxyphenethylamine hydrobromide
    • 4-(2-Amino-aethyl)-brenzcatechin,Hydrobromid
    • 4-(2-Aminoethyl)pyrocatechol hydrobromide
    • dopamine hydrobromide
    • Dopamin-hydrobromid
    • EINECS 211-436-8
    • Phenethylamine,3,4-dihydroxy-,hydrobromide
    • USAF EL-47
    • 4-(2-Aminoethyl)-1,2-benzenediol hydrobromide
    • NSC 44457
    • G77369
    • 3,4-Dihydroxy-phenethylamine hydrobromide
    • Phenethylamine, 3,4-dihydroxy-, hydrobromide
    • NS00079684
    • DB-054684
    • 4-(2-aminoethyl)benzene-1,2-diol;hydrobromide
    • 3-Hydroxytyramine hydrobromide, 99%
    • 1,2-Benzenediol, 4-(2-aminoethyl)-, hydrobromide (1:1)
    • DTXSID20214748
    • 4-(2-aminoethyl)benzene-1,2-diol hydrobromide
    • 1,2-Benzenediol, 4-(2-aminoethyl)-, hydrobromide
    • SCHEMBL3769932
    • EN300-115921
    • NSC-44457
    • MT86RG32QV
    • Pyrocatechol, 4-(2-aminoethyl)-, hydrobromide
    • 645-31-8
    • 4-(2-Aminoethyl)benzene-1,2-diol Hydrobromide
    • MDL： MFCD00012897
    • Inchi： 1S/C8H11NO2.BrH/c9-4-3-6-1-2-7(10)8(11)5-6;/h1-2,5,10-11H,3-4,9H2;1H
    • InChI Key： SGRSNYSOAPBTJP-UHFFFAOYSA-N
    • SMILES： Br.OC1=C(C=CC(=C1)CCN)O

Computed Properties

  • Exact Mass: 233.00500
  • Monoisotopic Mass: 233.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 18
  • XLogP3: nothing
  • Topological Polar Surface Area: 66.5A^2

Experimental Properties

  • Color/Form: Scaly crystals
  • Melting Point: 218-220 °C (lit.)
  • Boiling Point: 337.7°C at 760 mmHg
  • Flash Point: 158°C
  • PSA: 66.48000
  • LogP: 2.25740
  • Solubility: Soluble in water

4-(2-Aminoethyl)benzene-1,2-diol Hydrobromide Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39-S37
  • RTECS：SH2290150
  • Hazardous Material Identification： Xi
  • Storage Condition：Store in a cool, dry place. Keep container closed when not in use.
  • Risk Phrases：R36/37/38

4-(2-Aminoethyl)benzene-1,2-diol Hydrobromide Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-(2-Aminoethyl)benzene-1,2-diol Hydrobromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A596268-100mg
4-(2-Aminoethyl)benzene-1,2-diol Hydrobromide
 645-31-8
100mg
 $ 50.00 2022-06-08
TRC
A596268-500mg
4-(2-Aminoethyl)benzene-1,2-diol Hydrobromide
 645-31-8
500mg
 $ 65.00 2022-06-08
TRC
A596268-1g
4-(2-Aminoethyl)benzene-1,2-diol Hydrobromide
 645-31-8
1g
 $ 80.00 2022-06-08
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
161136-10G
4-(2-Aminoethyl)benzene-1,2-diol Hydrobromide
 645-31-8 99%
10G
 707.85 2021-05-17
Enamine
EN300-115921-0.1g
4-(2-aminoethyl)benzene-1,2-diol hydrobromide
 645-31-8 95%
0.1g
 $35.0 2023-06-08
Enamine
EN300-115921-0.25g
4-(2-aminoethyl)benzene-1,2-diol hydrobromide
 645-31-8 95%
0.25g
 $48.0 2023-06-08
Enamine
EN300-115921-0.5g
4-(2-aminoethyl)benzene-1,2-diol hydrobromide
 645-31-8 95%
0.5g
 $85.0 2023-06-08
Enamine
EN300-115921-1.0g
4-(2-aminoethyl)benzene-1,2-diol hydrobromide
 645-31-8 95%
1g
 $128.0 2023-06-08
Enamine
EN300-115921-2.5g
4-(2-aminoethyl)benzene-1,2-diol hydrobromide
 645-31-8 95%
2.5g
 $252.0 2023-06-08
Enamine
EN300-115921-5.0g
4-(2-aminoethyl)benzene-1,2-diol hydrobromide
 645-31-8 95%
5g
 $386.0 2023-06-08

4-(2-Aminoethyl)benzene-1,2-diol Hydrobromide Related Literature

Related Categories

645-31-8 (4-(2-Aminoethyl)benzene-1,2-diol Hydrobromide) Related Products

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.